Cas no 946386-88-5 (3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole)
3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-CYCLOHEXYLINDENO[3,2-C]PYRAZOL-4-HYDRAZONE
- Indeno[1,2-c]pyrazol-4(2H)-one, 3-cyclohexyl-, hydrazone
- 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole
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- MDL: MFCD00170300
3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB160200-1 g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone |
946386-88-5 | 1g |
€211.30 | 2023-03-20 | ||
| abcr | AB160200-2 g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone |
946386-88-5 | 2g |
€272.50 | 2023-03-20 | ||
| abcr | AB160200-5 g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone |
946386-88-5 | 5g |
€377.50 | 2023-03-20 | ||
| abcr | AB160200-10 g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone |
946386-88-5 | 10g |
€482.50 | 2023-03-20 | ||
| abcr | AB160200-1g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone; . |
946386-88-5 | 1g |
€211.20 | 2025-04-14 | ||
| abcr | AB160200-2g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone; . |
946386-88-5 | 2g |
€272.50 | 2025-04-14 | ||
| abcr | AB160200-5g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone; . |
946386-88-5 | 5g |
€377.50 | 2025-04-14 | ||
| abcr | AB160200-10g |
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone; . |
946386-88-5 | 10g |
€482.50 | 2025-04-14 | ||
| A2B Chem LLC | AI82629-1mg |
3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole |
946386-88-5 | >90% | 1mg |
$201.00 | 2024-07-18 | |
| A2B Chem LLC | AI82629-5mg |
3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole |
946386-88-5 | >90% | 5mg |
$214.00 | 2024-07-18 |
3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole
Introduction to 3-Cyclohexyl-4-Hydrazinylidene-2H,4H-Indeno[1,2-c]Pyrazole (CAS No. 946386-88-5)
3-Cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole (CAS No. 946386-88-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indenopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The unique structural features of 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole make it a promising candidate for further investigation in drug discovery and development.
The chemical structure of 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole consists of a fused ring system with a cyclohexyl substituent and a hydrazinylidene moiety. The cyclohexyl group contributes to the lipophilicity of the molecule, which can enhance its ability to cross biological membranes and reach target sites within cells. The hydrazinylidene moiety is known for its reactivity and potential to form stable complexes with various metal ions, which can modulate the compound's biological activity.
Recent studies have highlighted the potential therapeutic applications of 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.
In addition to its anti-inflammatory properties, 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole has shown promising antitumor activity. Research conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key proteins involved in cell cycle regulation and DNA repair. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further preclinical and clinical evaluation.
The pharmacokinetic properties of 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole have also been studied extensively. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Safety and toxicity assessments are essential components of drug development. Initial toxicology studies have indicated that 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole has a low toxicity profile at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.
The synthesis of 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate hydrazine derivative with a substituted indenopyrazole precursor. Advances in synthetic chemistry have led to the development of more efficient methods for synthesizing this compound, which can facilitate large-scale production for clinical trials.
In conclusion, 3-cyclohexyl-4-hydrazinylidene-2H,4H-indeno[1,2-c]pyrazole (CAS No. 946386-88-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.
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